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Compound of Interest

Compound Name: Methyl 2-ethyl-3-methylbutyrate

Cat. No.: B8614289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-ethyl-3-methylbutyrate,

including its chemical and physical properties, potential synthesis and analytical

methodologies, and a discussion of its context within broader research areas. This document is

intended to serve as a foundational resource for professionals in the fields of chemistry and

drug development.

Chemical Identity and Properties
Methyl 2-ethyl-3-methylbutyrate is an organic compound classified as a fatty acid ester. Its

unique branched structure influences its physical and chemical characteristics.

CAS Number: 32444-33-0[1]

Table 1: Chemical Identifiers for Methyl 2-ethyl-3-methylbutyrate[1]
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Identifier Value

IUPAC Name methyl 2-ethyl-3-methylbutanoate

Molecular Formula C₈H₁₆O₂

InChI
InChI=1S/C8H16O2/c1-5-7(6(2)3)8(9)10-4/h6-

7H,5H2,1-4H3

InChIKey DZSHJVHEBKGUGV-UHFFFAOYSA-N

Canonical SMILES CCC(C(C)C)C(=O)OC

Table 2: Computed Physical and Chemical Properties of Methyl 2-ethyl-3-methylbutyrate[1]

Property Value

Molecular Weight 144.21 g/mol

XLogP3 2.3

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 5

Exact Mass 144.115029749 Da

Monoisotopic Mass 144.115029749 Da

Topological Polar Surface Area 26.3 Å²

Heavy Atom Count 10

Complexity 108

Synthesis Protocols
While a specific, peer-reviewed synthesis for Methyl 2-ethyl-3-methylbutyrate is not readily

available in the literature, its structure lends itself to common esterification methods. The most

direct and classical approach would be the Fischer esterification of 2-ethyl-3-methylbutanoic

acid with methanol.
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This acid-catalyzed esterification is a reversible reaction where a carboxylic acid and an alcohol

react to form an ester and water.[2][3] To achieve a high yield, the equilibrium must be shifted

towards the products, typically by using an excess of one reactant (usually the alcohol) or by

removing water as it is formed.[2][3]

Experimental Protocol:

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, dissolve 2-ethyl-3-methylbutanoic acid in an excess of anhydrous methanol

(e.g., 10-20 molar equivalents).

Catalyst Addition: Slowly and cautiously add a catalytic amount of a strong acid, such as

concentrated sulfuric acid or p-toluenesulfonic acid (e.g., 1-5 mol%), to the solution.[4]

Reaction: Heat the mixture to reflux and maintain the temperature for several hours (e.g., 2-8

hours). The reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

acid catalyst by carefully adding a saturated solution of sodium bicarbonate.

Extraction: Transfer the mixture to a separatory funnel and extract the ester with a suitable

organic solvent, such as diethyl ether or ethyl acetate. Wash the organic layer with water and

then with brine to remove any remaining impurities.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄),

filter, and remove the solvent under reduced pressure using a rotary evaporator. The crude

product can be further purified by distillation to yield pure Methyl 2-ethyl-3-methylbutyrate.
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Fischer Esterification Workflow

1. Combine 2-ethyl-3-methylbutanoic acid,
excess methanol, and acid catalyst

2. Heat mixture to reflux
(2-8 hours)

Heat

3. Cool and neutralize with
NaHCO3 solution

Cool

4. Extract with organic solvent
(e.g., diethyl ether)

5. Dry, filter, and concentrate
the organic phase

6. Purify by distillation

Pure Methyl
2-ethyl-3-methylbutyrate

 

GC-MS Analytical Workflow

1. Sample Preparation
(HS-SPME)

2. Thermal Desorption
in GC Injector

3. Chromatographic Separation
(Capillary Column)

4. Mass Spectrometry
(Ionization & Detection)

5. Data Analysis
(Library Matching)

Compound Identification
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Potential Research Context

Branched-Chain
Amino Acids (BCAAs)

(Leucine, Isoleucine, Valine)

BCAA Metabolism

Methyl 2-ethyl-3-methylbutyrate
(Structural Analogue)

Structural
Relationship

Metabolic Disorders
(e.g., Diabetes)

Potential Area
of Investigation

Neuroscience
(Neurotransmitter Synthesis)

Potential Area
of Investigation

Flavor & Fragrance

Potential Application

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2-ethyl-3-
methylbutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8614289#cas-number-for-methyl-2-ethyl-3-
methylbutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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